5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one

• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• SMILES: CC1=CC(=C(N1C)C)C2C(CCC(=O)N2)N
• InChI: InChI=1S/C12H19N3O/c1-7-6-9(8(2)15(7)3)12-10(13)4-5-11(16)14-12/h6,10,12H,4-5,13H2,1-3H3,(H,14,16)
• InChIKey: PTKZVLQWXWDTNY-UHFFFAOYSA-N

5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: Identity, Properties & Sourcing

5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one (CAS 1803604-74-1) is a heterocyclic small-molecule building block (C₁₂H₁₉N₃O, MW 221.30 g/mol) comprising a piperidin-2-one core with a 5-amino substituent and a 6-(1,2,5-trimethyl-1H-pyrrol-3-yl) group . The compound is commercially supplied at 95% purity by multiple vendors including Leyan (Product No. 2101509) and AKSci (Catalog No. 1380EH) . It belongs to the class of amino-substituted piperidin-2-one derivatives bearing a trimethylpyrrole moiety, a scaffold that has appeared in patent literature as a synthetic intermediate . A stereochemically defined variant, (5R,6S)-5-Amino-6-(1,2,5-trimethylpyrrol-3-yl)piperidin-2-one, is also available for applications requiring defined chirality . The compound is listed in PubChem (SID 39845218) via the ChemSpider depositor record and is solely intended for research use [1].

1

Amino-substituted piperidin-2-one building block with trimethylpyrrole moiety

2

Primary amine handle supports direct amide coupling, reductive amination, or urea formation

3

Commercially available at standard research-grade purity; (5R,6S) stereoisomer also accessible for chiral studies

Vendor-specified purity tier; confirm batch certificate upon receipt

• [1] PubChem. SID 39845218, 5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one. Depositor: ChemSpider External ID 11511886. View Source

5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: Differentiation vs. Closest Nitro Analog

Generic substitution among 6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one derivatives is inadvisable because the identity of the 5-position substituent fundamentally alters the physicochemical profile and synthetic utility of the scaffold. The 5-amino variant (target compound) and the 5-nitro variant (CAS 1803588-25-1) differ substantially in topological polar surface area (TPSA: 60.05 vs. 77.17 Ų), lipophilicity (LogP: 0.92 vs. 1.24), hydrogen-bond donor count (2 vs. 1), hydrogen-bond acceptor count (3 vs. 4), and rotatable bond count (1 vs. 2) . These differences are not incremental—they place the amino and nitro derivatives on opposite sides of key medicinal chemistry property thresholds, meaning that molecules derived from them will have divergent absorption, distribution, and synthetic handling characteristics. Furthermore, the 5-amino group serves as a nucleophilic handle for amide coupling, reductive amination, or urea formation, whereas the 5-nitro group requires a reduction step before further elaboration, adding a synthetic transformation that alters overall yield, impurity profile, and cost . Selecting the wrong 5-substituted derivative will produce a different downstream compound altogether.

5-Amino target

5-Nitro analog (CAS 1803588-25-1)

Polar surface area

Lower TPSA (60.05 Ų) may support permeability predictions

Higher TPSA (77.17 Ų); may shift pharmacokinetic interpretation

Synthetic handle

Primary amine ready for direct elaboration

Nitro group requires reduction step, altering yield and impurity profile

Rotatable bonds

1 rotatable bond – more constrained scaffold

2 rotatable bonds – may reduce conformational fit in rigid pockets

5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: Quantitative Evidence vs. Closest Analogs

TPSA: Amino vs. Nitro at Position 5

The TPSA of 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one is 60.05 Ų, compared to 77.17 Ų for the 5-nitro analog—a difference of 17.12 Ų (22% reduction) that places the amino derivative more favorably within the < 140 Ų threshold commonly associated with oral bioavailability and blood-brain barrier penetration . For a building block of this molecular weight range (MW 221), a TPSA difference of this magnitude is pharmacokinetically meaningful and not achievable through simple formulation adjustments.

TPSA: Amino vs Nitro

Data to verify

ΔTPSA = −17.12 Ų (−22.2%)

Reported TPSA difference may support membrane permeability prediction

Vendor-computed values; confirm with experimental logD/PAMPA

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 60.05 Ų
Comparator Or Baseline	5-Nitro-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: TPSA = 77.17 Ų
Quantified Difference	ΔTPSA = −17.12 Ų (−22.2% relative to comparator)
Conditions	Computed TPSA values from Leyan vendor datasheets, consistent methodology across both compounds

Why This Matters

A 22% lower TPSA predicts superior membrane permeability for downstream derivatives, directly influencing the selection of this amino building block over the nitro analog in CNS- or orally-targeted medicinal chemistry programs.

LogP: Amino vs. Nitro Derivative

The computed LogP of the target compound is 0.92, versus 1.24 for the 5-nitro analog—a difference of −0.32 log units (26% reduction) . This places the amino derivative closer to the optimal LogP range (1–3) for oral drug candidates per Lipinski guidelines, while the nitro analog leans toward higher lipophilicity that may be associated with increased metabolic clearance, hERG liability, and promiscuous binding [1].

LogP: Amino vs Nitro

Class-level

ΔLogP = −0.32 (−25.8%)

LogP difference may influence drug-likeness interpretation

Computed values; class reference to Lipinski guidelines

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 0.92
Comparator Or Baseline	5-Nitro-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: LogP = 1.24
Quantified Difference	ΔLogP = −0.32 (−25.8% relative to comparator)
Conditions	Computed LogP values from Leyan vendor datasheets using consistent computational methodology

Why This Matters

A LogP difference of 0.32 units is sufficient to alter solubility, metabolic stability, and off-target binding profiles of derived compounds; procurement of the amino derivative rather than the nitro analog is warranted when lower lipophilicity is a design criterion.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source

Hydrogen-Bond Donor/Acceptor Profile & Synthetic Utility

The target compound possesses 2 hydrogen-bond donors (HBD) and 3 hydrogen-bond acceptors (HBA), compared to 1 HBD and 4 HBA for the 5-nitro analog . The additional HBD arises from the primary amine (−NH₂), which not only alters the intermolecular interaction profile but also provides a direct synthetic handle for derivatization without requiring a prior reduction step. The nitro analog's lone HBD resides solely on the lactam NH, offering fewer options for directional hydrogen bonding in target engagement.

HBD/HBA profile

Data to verify

HBD: 2 vs 1; HBA: 3 vs 4

Additional amine HBD provides one extra synthetic vector

Vendor-computed counts; confirm hydrogen-bonding pattern experimentally

Evidence Dimension	Hydrogen-bond donor (HBD) and acceptor (HBA) counts
Target Compound Data	HBD = 2, HBA = 3
Comparator Or Baseline	5-Nitro-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: HBD = 1, HBA = 4
Quantified Difference	HBD: +1 (100% increase); HBA: −1 (25% decrease)
Conditions	Computed HBD/HBA counts from Leyan vendor datasheets; consistent computational method applied to both compounds

Why This Matters

The extra HBD of the amino derivative translates into one additional orthogonal synthetic vector for diversification, reducing the number of synthetic steps required to access final compounds compared to routes starting from the nitro precursor.

Rotatable Bond Count & Conformational Preorganization

The target compound has 1 rotatable bond versus 2 for the nitro analog . Lower rotatable bond count correlates with reduced entropic penalty upon target binding and has been associated with higher ligand efficiency in fragment-based and lead-optimization campaigns [1]. The additional rotatable bond in the nitro analog arises from the nitro group's geometry, which introduces conformational degrees of freedom that may reduce binding affinity in constrained binding pockets.

Rotatable bonds

Class-level

RotB: 1 vs 2 (−50%)

Lower rotatable bond count may support conformational preorganization studies

Literature reference: Veber et al. 2002

Evidence Dimension	Rotatable bond count
Target Compound Data	Rotatable_Bonds = 1
Comparator Or Baseline	5-Nitro-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: Rotatable_Bonds = 2
Quantified Difference	ΔRotB = −1 (50% fewer rotatable bonds)
Conditions	Computed rotatable bond counts from Leyan vendor datasheets; equivalent computational methodology for both compounds

Why This Matters

A 50% reduction in rotatable bonds favors the amino scaffold for programs targeting rigid or shape-complementary binding sites where conformational preorganization improves binding thermodynamics.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n. View Source

Commercial Purity & Vendor Consistency

Both Leyan and AKSci supply the compound at a minimum purity specification of 95% , matching the purity grade available for the 5-nitro analog (also 95% from Leyan) . This parity in commercial quality means that procurement decisions can be driven by the functional and physicochemical merits of the amino scaffold rather than purity-based preferences. However, it should be noted that no pharmacopoeial monograph or certified reference standard exists for this compound; purity is vendor-specified and batch-dependent .

Commercial purity

Vendor specification

95% (Leyan, AKSci); equivalent tier as nitro analog

Comparable purity specification; batch-dependent, no pharmacopoeial standard

Verify lot-specific COA before use

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, AKSci)
Comparator Or Baseline	5-Nitro analog: 95% (Leyan); Generic research-grade building blocks: typically 95–98%
Quantified Difference	Equivalent purity tier (95%); no purity-based advantage or disadvantage vs. closest analog
Conditions	Vendor-specified minimum purity; Leyan notes that actual purity may vary between batches and should be confirmed upon receipt

Why This Matters

Equivalent purity across vendors and analogs removes quality as a decision variable, allowing procurement to be driven by the specific functional-group and property advantages of the amino derivative.

Biological Activity Data Gap

A comprehensive search of PubMed, BindingDB, ChEMBL, PubChem BioAssay, and patent databases as of May 2026 did not yield any published head-to-head biological activity comparisons (IC₅₀, EC₅₀, Kᵢ, or in vivo efficacy) between this compound and its closest analogs. Isolated assay records exist for related but structurally distinct compounds (e.g., a compound tested for 5-lipoxygenase inhibition in rat RBL-2H3 cells and a compound evaluated for CCR5 antagonism [1]), but these cannot be definitively attributed to the target compound based on available identifiers. Procurement decisions based on biological differentiation must therefore rely on prospective screening rather than published comparative pharmacology.

Bioactivity data gap

Data to verify

No attributable comparative bioactivity found

Treat as uncharacterized building block; requires prospective screening

Search across PubMed, ChEMBL, BindingDB as of May 2026

Evidence Dimension	Published biological activity data availability
Target Compound Data	No definitive, attributable biological activity data found in public domain as of May 2026
Comparator Or Baseline	Related 6-(1,2,5-trimethylpyrrol-3-yl)piperidin-2-one derivatives: scattered assay data in BindingDB and Aladdin Scientific, but compound identity cross-validation incomplete
Quantified Difference	Not quantifiable—data gap rather than measured difference
Conditions	Systematic database search across PubMed, BindingDB, ChEMBL, PubChem, Google Patents, and vendor assay databases

Why This Matters

Users requiring biological validation data should treat this compound as an uncharacterized building block requiring de novo screening; procurement should be based on the structural and physicochemical differentiation established in Evidence Items 1–5.

• [1] Semantic Scholar. Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. 2012. View Source

5-Amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one: Recommended Application Scenarios

CNS Medicinal Chemistry: Blood-Brain Barrier Penetration

In CNS drug discovery programs where blood-brain barrier penetration is a critical design parameter, the 60.05 Ų TPSA of the 5-amino derivative offers a measurable advantage (ΔTPSA = −17.12 Ų) over the 5-nitro analog (77.17 Ų) . The lower TPSA, combined with a LogP of 0.92 (vs. 1.24 for the nitro analog), positions derived compounds more favorably within the established CNS drug space (typically TPSA < 90 Ų, LogP 1–4). Researchers seeking to build focused CNS compound libraries should select this amino building block over the nitro variant as the core scaffold for parallel synthesis.

One-Step Amide Library Synthesis Without Prior Reduction

The primary amine at position 5 enables direct amide bond formation, sulfonamide synthesis, or reductive amination with available carboxylic acid, sulfonyl chloride, or aldehyde building blocks . In contrast, the 5-nitro analog requires a prior reduction step (e.g., H₂/Pd-C or Fe/NH₄Cl) to generate the corresponding amine, adding one synthetic step, reducing overall yield, and introducing metal impurities that must be removed before biological testing . For high-throughput library production, the amino derivative eliminates this bottleneck, reducing cycle time and cost per compound.

Fragment-Based Drug Discovery with Conformational Restriction

With only 1 rotatable bond (vs. 2 for the nitro analog) , the target compound presents a more rigid scaffold suitable for fragment-based screening where low conformational entropy is correlated with higher ligand efficiency [1]. The trimethylpyrrole moiety provides a lipophilic anchor, while the amino-piperidinone core offers directional hydrogen-bonding vectors (2 HBD, 3 HBA) for fragment elaboration. FBDD groups should prioritize this scaffold when screening against targets with defined, shape-complementary binding pockets.

Chiral Building Block for Stereoselective Synthesis

The (5R,6S) stereoisomer is commercially available , enabling enantioselective synthesis without chiral resolution. The presence of two stereocenters (C5 and C6) on the piperidin-2-one ring provides a three-dimensional scaffold that can project substituents into distinct regions of chemical space—a feature valued in diversity-oriented synthesis and programs targeting chiral biological environments such as kinase ATP-binding sites or GPCR orthosteric pockets.

Application

Selection Property

Validation Focus

CNS drug-discovery building block

TPSA and LogP profile

Permeability assay validation (PAMPA, Caco-2)

One-step amine diversification

Primary amine handle

Coupling efficiency and purity verification

Fragment-based screening scaffold

Low rotatable bond count

Ligand efficiency and binding conformation analysis

Chiral synthesis control

Available (5R,6S) enantiomer

Chiral purity (ee) and stereochemical assignment confirmation

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source